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Compound of Interest

Compound Name: Neohelmanthicin C

Cat. No.: B12374264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the currently available scientific information on

Neohelmanthicin C. While the fundamental chemical identity of this natural product has been

established, this document also highlights significant gaps in the publicly accessible data

concerning its synthesis, detailed spectroscopic properties, and biological activities.

Chemical Structure and Identifiers of
Neohelmanthicin C
Neohelmanthicin C is a natural product isolated from the plant Thapsia garganica[1]. It is

classified as a phenylpropionic acid derivative[2][3][4]. The fundamental chemical properties

and identifiers are summarized below.

Table 1: Chemical Identification of Neohelmanthicin C
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Identifier Value

CAS Number 918784-99-3[5]

Molecular Formula C27H38O10[3]

Molecular Weight 522.58 g/mol [3]

InChI

InChI=1S/C27H38O10/c1-8-10-11-12-22(28)36-

18(5)27(6,31)26(30)35-17(4)23(37-

25(29)16(3)9-2)19-13-20(32-7)24-21(14-19)33-

15-34-24/h9,13-14,17-18,23,31H,8,10-

12,15H2,1-7H3/b16-9-/t17-,18-,23-,27+/m0/s1

SMILES

C/C=C(\C)/C(=O)O--INVALID-LINK--

c2c(c1)OCO2)--INVALID-LINK--OC(=O)--

INVALID-LINK--(O)--INVALID-LINK--

OC(=O)CCCCC

A 2D representation of the chemical structure of Neohelmanthicin C is provided below.

Neohelmanthicin C

Click to download full resolution via product page

Caption: 2D Chemical Structure of Neohelmanthicin C.

Data Availability and Gaps
A comprehensive search of scientific literature and chemical databases reveals a significant

lack of detailed experimental data for Neohelmanthicin C. The following sections outline the

current status of available information.

At present, there are no published reports detailing the total synthesis of Neohelmanthicin C.

Consequently, no experimental protocols for its synthesis are available.

Furthermore, specific spectroscopic data, such as detailed 1H-NMR, 13C-NMR, and mass

spectrometry fragmentation data, for Neohelmanthicin C have not been found in the public
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domain. This absence of data prevents a detailed analysis and confirmation of its structural

features beyond the provided chemical structure.

There is a notable lack of studies investigating the biological activity of Neohelmanthicin C. As

a result, no quantitative data on its efficacy in any biological assay, its mechanism of action, or

its involvement in any signaling pathways can be provided.

Context from the Source Organism: Thapsia
garganica
Neohelmanthicin C is isolated from Thapsia garganica, a plant known to produce a variety of

bioactive secondary metabolites[1][6]. While no direct biological data for Neohelmanthicin C is

available, the chemical constituents of Thapsia garganica have been a subject of research, with

a particular focus on sesquiterpene lactones like thapsigargin[6][7][8][9]. Thapsigargin is a

potent inhibitor of the sarco/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, which leads

to the induction of apoptosis[6].

Other compounds identified in Thapsia garganica include various essential oils, flavonoids,

tannins, and saponins, which have shown antioxidant and antimicrobial properties in studies on

the plant's extracts[10][11].

The relationship of Neohelmanthicin C to other compounds from its source can be visualized

as follows:

Thapsia garganica

Neohelmanthicin C

Sesquiterpene Lactones (e.g., Thapsigargin)

Essential Oils

Flavonoids & Tannins
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Caption: Chemical constituents of Thapsia garganica.

It is crucial to emphasize that the biological activities of other compounds from Thapsia

garganica cannot be extrapolated to Neohelmanthicin C.

Conclusion and Future Directions
Neohelmanthicin C is a structurally defined natural product for which detailed experimental

and biological data are currently unavailable in the public domain. This presents an opportunity

for further research. The key areas for future investigation include:

Isolation and full spectroscopic characterization: Detailed 1D and 2D NMR studies, as well

as high-resolution mass spectrometry, are required to provide a complete and verified

spectroscopic profile.

Total synthesis: The development of a synthetic route would enable access to larger

quantities of the compound for extensive biological evaluation and the synthesis of

analogues.

Biological screening: A broad biological screening of Neohelmanthicin C is necessary to

identify any potential therapeutic activities.

This technical guide provides a summary of the existing knowledge on Neohelmanthicin C
and underscores the need for further research to elucidate its chemical and biological

properties fully.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tandfonline.com [tandfonline.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12374264?utm_src=pdf-body-img
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-body
https://www.benchchem.com/product/b12374264?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/14786419.2015.1104676
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Neohelmanthicin C - Nordic Biosite [nordicbiosite.com]

3. targetmol.com [targetmol.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

6. Thapsigargin—From Thapsia L. to Mipsagargin - PMC [pmc.ncbi.nlm.nih.gov]

7. oaepublish.com [oaepublish.com]

8. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance
through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

9. Thapsigargin: a promising natural product with diverse medicinal potential – a review of
synthetic approaches and total syntheses - Organic & Biomolecular Chemistry (RSC
Publishing) [pubs.rsc.org]

10. arccarticles.s3.amazonaws.com [arccarticles.s3.amazonaws.com]

11. Chemical composition of the essential oil from Thapsia garganica L. (Apiaceae) grown
wild in Sicily and its antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on Neohelmanthicin C:
Current Knowledge and Data Gaps]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374264#what-is-the-chemical-structure-of-
neohelmanthicin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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